Cas no 866590-13-8 (N-(3,4-dimethoxyphenyl)-2-3-(4-ethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-ylacetamide)
N-(3,4-dimethoxyphenyl)-2-3-(4-ethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3,4-dimethoxyphenyl)-2-3-(4-ethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-ylacetamide
- N-(3,4-dimethoxyphenyl)-2-[3-(4-ethylbenzoyl)-6-fluoro-4-oxoquinolin-1-yl]acetamide
- N-(3,4-dimethoxyphenyl)-2-(3-(4-ethylbenzoyl)-6-fluoro-4-oxoquinolin-1(4H)-yl)acetamide
- AKOS001818145
- N-(3,4-dimethoxyphenyl)-2-[3-(4-ethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]acetamide
- F1604-0219
- 866590-13-8
-
- Inchi: 1S/C28H25FN2O5/c1-4-17-5-7-18(8-6-17)27(33)22-15-31(23-11-9-19(29)13-21(23)28(22)34)16-26(32)30-20-10-12-24(35-2)25(14-20)36-3/h5-15H,4,16H2,1-3H3,(H,30,32)
- InChI Key: LKCZDKNBMCQLON-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(OC)C(OC)=C1)(=O)CN1C2=C(C=C(F)C=C2)C(=O)C(C(=O)C2=CC=C(CC)C=C2)=C1
Computed Properties
- Exact Mass: 488.17475006g/mol
- Monoisotopic Mass: 488.17475006g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 36
- Rotatable Bond Count: 8
- Complexity: 840
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 84.9Ų
N-(3,4-dimethoxyphenyl)-2-3-(4-ethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1604-0219-2μmol |
N-(3,4-dimethoxyphenyl)-2-[3-(4-ethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]acetamide |
866590-13-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1604-0219-5μmol |
N-(3,4-dimethoxyphenyl)-2-[3-(4-ethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]acetamide |
866590-13-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1604-0219-10μmol |
N-(3,4-dimethoxyphenyl)-2-[3-(4-ethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]acetamide |
866590-13-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1604-0219-20μmol |
N-(3,4-dimethoxyphenyl)-2-[3-(4-ethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]acetamide |
866590-13-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1604-0219-1mg |
N-(3,4-dimethoxyphenyl)-2-[3-(4-ethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]acetamide |
866590-13-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1604-0219-2mg |
N-(3,4-dimethoxyphenyl)-2-[3-(4-ethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]acetamide |
866590-13-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1604-0219-3mg |
N-(3,4-dimethoxyphenyl)-2-[3-(4-ethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]acetamide |
866590-13-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1604-0219-4mg |
N-(3,4-dimethoxyphenyl)-2-[3-(4-ethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]acetamide |
866590-13-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1604-0219-5mg |
N-(3,4-dimethoxyphenyl)-2-[3-(4-ethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]acetamide |
866590-13-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1604-0219-10mg |
N-(3,4-dimethoxyphenyl)-2-[3-(4-ethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]acetamide |
866590-13-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(3,4-dimethoxyphenyl)-2-3-(4-ethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-ylacetamide Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on N-(3,4-dimethoxyphenyl)-2-3-(4-ethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-ylacetamide
Professional Introduction to N-(3,4-dimethoxyphenyl)-2-3-(4-ethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-ylacetamide (CAS No. 866590-13-8)
N-(3,4-dimethoxyphenyl)-2-3-(4-ethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-ylacetamide, identified by its CAS number 866590-13-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline derivatives class, a family of molecules known for their diverse biological activities and potential therapeutic applications.
The structural complexity of N-(3,4-dimethoxyphenyl)-2-3-(4-ethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-ylacetamide arises from its multi-component framework, which integrates several pharmacophoric elements. The presence of a fluoro-substituted quinoline core, combined with aromatic rings such as 3,4-dimethoxyphenyl and 4-ethylbenzoyl, contributes to its unique chemical properties and biological interactions. Such structural motifs are often explored in drug discovery programs due to their ability to modulate enzyme activity and receptor binding.
In recent years, quinoline derivatives have been extensively studied for their potential in addressing various therapeutic challenges. The fluorine atom in the molecule is particularly noteworthy, as it is frequently employed in medicinal chemistry to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. The oxo group at the 4-position of the quinoline ring further influences the electronic distribution and reactivity of the molecule, making it a versatile scaffold for further derivatization.
The acetamide moiety at the 1-position of the quinoline scaffold is another critical feature that contributes to the compound's biological activity. Acetamides are known to interact with biological targets through hydrogen bonding and hydrophobic interactions, which can be fine-tuned by modifications at the R-group. In this context, the 3,4-dimethoxyphenyl group provides a hydrophobic patch that may enhance binding to specific protein targets, while the 4-ethylbenzoyl side chain introduces additional steric and electronic features that could influence receptor recognition.
The synthesis of N-(3,4-dimethoxyphenyl)-2-3-(4-ethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-ylacetamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as condensation reactions, cyclization processes, and functional group interconversions. Each step must be meticulously controlled to ensure high yield and purity, as even minor impurities can affect the compound's biological efficacy.
The pharmacological evaluation of this compound has revealed promising results in preclinical studies. Initial assays have shown that N-(3,4-dimethoxyphenyl)-2-3-(4-ethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-ylacetamide exhibits inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and inflammation. The fluoro-substituent appears to play a crucial role in mediating these effects by enhancing binding affinity and selectivity. Furthermore, the presence of multiple aromatic rings allows for fine-tuning of interactions with biological targets through steric and electronic modulation.
Ongoing research is focused on optimizing the structure of N-(3,4-dimethoxyphenyl)-2-3-(4-ethylbenzoyl)-6-fluoro-4-oxyoноmolecular compounds with improved pharmacokinetic profiles and reduced toxicity. Computational modeling techniques are being employed to predict binding modes and identify potential lead compounds for further development. These efforts are supported by advances in high-throughput screening technologies that enable rapid assessment of large libraries of derivatives.
The role of fluorine in medicinal chemistry cannot be overstated. Its incorporation into drug candidates has led to numerous successful therapeutics that exhibit enhanced efficacy and stability. In the case of N-(3,4-dimethoxyphenyl-)
_..._..._..._..._..._..._..._..._..._..._._._._._._._._._._._._._._
866590-13-8 (N-(3,4-dimethoxyphenyl)-2-3-(4-ethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-ylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)